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Compound of Interest

(3-Methoxy-benzoylamino)-acetic
Compound Name: d
aci

Cat. No.: B1605154

As a Senior Application Scientist, | have witnessed firsthand how the trajectory of a research
project—from early-stage discovery to late-stage development—is fundamentally dictated by
the quality of its foundational components. The seemingly routine act of sourcing a chemical
intermediate is, in reality, the first critical control point in an experimental cascade. For a
compound like (3-Methoxy-benzoylamino)-acetic acid (CAS No. 57728-61-7), a versatile
building block in medicinal chemistry and organic synthesis, the concepts of "supplier" and
"purity” are not administrative details; they are the bedrock of scientific validity.

This guide is structured to move beyond a simple list of vendors. It is designed to empower
you, the researcher, with a robust framework for sourcing this intermediate and, more
importantly, for independently verifying its quality. We will explore the supplier landscape, delve
into the causality behind rigorous analytical validation, and provide actionable protocols that
constitute a self-validating system for quality control. Trust in your starting materials should not
be assumed; it must be empirically established.

Part 1: The Supplier Landscape for (3-Methoxy-
benzoylamino)-acetic acid

The accessibility of (3-Methoxy-benzoylamino)-acetic acid from various chemical suppliers is
a testament to its utility. However, the onus is on the scientist to select a supplier that aligns
with the quality and documentation requirements of their specific application, whether it be for
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exploratory research or GMP-compliant manufacturing.[1] Several global suppliers list this

compound, often under various synonyms.

Key synonyms for this compound include:

* N-[(3-methoxyphenyl)carbonyl]glycine[2]

o 2-(3-methoxybenzamido)acetic acid[3]

» N-(3-methoxybenzoyl)glycine[3]

A summary of representative suppliers is presented below. It is crucial to note that while a

catalog may list a standard purity, the definitive statement of quality for a specific batch is

always the Certificate of Analysis (CoA).

Supplier Product Name(s) CAS Number Stated Purity/Grade
(3-Methoxy-
. . ) Research Grade,
BOC Sciences benzoylamino)-acetic 57728-61-7 )
) GMP Available[1]
acid
(3-Methoxy-
CymitQuimica benzoylamino)-acetic 57728-61-7 97%]3]
acid
(3-Methoxy-
Angene International benzoylamino)-acetic 57728-61-7 Inquire for details[4]
acid
(3-METHOXY- _ _
_ Lists multiple
ChemicalBook BENZOYLAMINO)- 57728-61-7 _
suppliers[5]
ACETIC ACID

Part 2: A Framework for Purity Verification: The Self-
Validating Protocol

The presence of unwanted chemicals, even in trace amounts, can significantly alter the efficacy

and safety of pharmaceutical products.[6] According to ICH guidelines, impurities can be
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classified as organic, inorganic, or residual solvents, each originating from different stages of
the manufacturing process, such as from starting materials or synthetic by-products.[6][7]
Therefore, relying solely on a supplier's CoA is insufficient for critical applications. A multi-
pronged, orthogonal analytical approach is necessary to build a complete and trustworthy
profile of the material.

The following workflow is designed as a self-validating system. Each step provides a layer of
data that corroborates the findings of the others, culminating in a high-confidence assessment
of both identity and purity.
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Purity Verification Workflow
Step 1: Documentation Review
(Certificate of Analysis)
Initial Check
Step 2: Identity Confirmation
(NMR Spectroscopy)
Structure Confirmed

(Step 3: Purity Quantification
K (RP-HPLC)

Impurity Detected Corroborative Check

Step 4 (Optional): Impurity 1D Step 5 (Optional): Thermal Purity )
[ (LC-MS) (DSC) Purity Meets Spec

Impurity Characterized
& Deemed Acceptable

y

- Final Assessment:
Material Qualified for Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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